Cas no 1448057-71-3 (N-ethyl-N-({imidazo[1,2-a]pyridin-3-yl}methyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide)

• Product Name: N-ethyl-N-({imidazo[1,2-a]pyridin-3-yl}methyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide
• CAS No: 1448057-71-3
• MF: C₂₀H₂₃N₃OS
• MW: 353.481123209
• CID: 5367043
• Update Time: 2025-07-01

N-ethyl-N-({imidazo[1,2-a]pyridin-3-yl}methyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-ethyl-N-(imidazo[1,2-a]pyridin-3-ylmethyl)-1-thiophen-2-ylcyclopentane-1-carboxamide
• N-ethyl-N-({imidazo[1,2-a]pyridin-3-yl}methyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide

• Inchi： 1S/C20H23N3OS/c1-2-22(15-16-14-21-18-9-3-6-12-23(16)18)19(24)20(10-4-5-11-20)17-8-7-13-25-17/h3,6-9,12-14H,2,4-5,10-11,15H2,1H3
• InChI Key： ANFGCMWJHLJCIB-UHFFFAOYSA-N
• SMILES： C1(C2SC=CC=2)(C(N(CC)CC2N3C(=NC=2)C=CC=C3)=O)CCCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on N-ethyl-N-({imidazo[1,2-a]pyridin-3-yl}methyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide

Professional Introduction to Compound with CAS No. 1448057-71-3 and Product Name: N-ethyl-N-({imidazo[1,2-a]pyridin-3-yl}methyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide

This compound, identified by the CAS number 1448057-71-3, is a sophisticated organic molecule with a complex structural framework. The product name, N-ethyl-N-({imidazo[1,2-a]pyridin-3-yl}methyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide, provides a detailed insight into its chemical composition and functional groups. This introduction aims to explore the compound's structural features, potential applications, and its relevance in contemporary chemical and pharmaceutical research.

The molecular structure of this compound encompasses several key components that contribute to its unique properties. The presence of an imidazo[1,2-a]pyridine moiety is particularly noteworthy, as this heterocyclic system is widely recognized for its biological activity and has been extensively studied in the development of pharmaceuticals. The thiophen-2-yl group adds another layer of complexity, introducing sulfur into the molecular framework, which can influence both the electronic properties and the interactions with biological targets.

In recent years, there has been significant interest in imidazo[1,2-a]pyridine derivatives due to their demonstrated efficacy in various therapeutic areas. These compounds often exhibit inhibitory activity against enzymes and receptors involved in inflammatory pathways, making them promising candidates for the treatment of chronic diseases. The specific modification of this compound with an ethyl group and a cyclopentane ring further tailors its pharmacological profile, potentially enhancing its solubility and bioavailability.

The cyclopentane ring in the structure introduces a rigid scaffold that can stabilize the molecule in its active conformation. This rigidity is often advantageous in drug design, as it can improve binding affinity to biological targets. Additionally, the presence of both electron-donating and electron-withdrawing groups around the ring can fine-tune the electronic properties of the molecule, influencing its reactivity and interactions.

One of the most intriguing aspects of this compound is its potential application in medicinal chemistry. The combination of an imidazo[1,2-a]pyridine core with a thiophenyl substituent creates a scaffold that is highly versatile for further derivatization. This allows chemists to explore a wide range of analogs with different functional groups, each potentially offering unique biological activities. Such flexibility is crucial in the drug discovery process, where optimizing potency, selectivity, and pharmacokinetic properties are paramount.

Recent studies have highlighted the importance of thiophene derivatives in pharmaceutical development. Thiophenes are known for their ability to modulate various biological pathways, including those involved in pain perception, neurodegeneration, and cancer. By incorporating a thiophenyl group into this compound, researchers may have designed a molecule that can interact with multiple targets simultaneously, leading to synergistic effects that could enhance therapeutic outcomes.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, are likely employed to construct the complex heterocyclic system. These techniques are essential for achieving the desired molecular architecture and ensuring that the final product meets stringent quality standards.

In conclusion, compound CAS no. 1448057-71-3 represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, including the imidazo[1,2-a]pyridine core and thiophenyl substituent, make it a versatile scaffold for developing novel therapeutic agents. The cyclopentane ring and ethyl group further enhance its pharmacological potential by improving solubility and bioavailability. As research in medicinal chemistry continues to advance, compounds like this one will play a crucial role in discovering new treatments for various diseases.